N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-4-isopropoxybenzamide

• IUPAC Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C18H17ClN2O2S/c1-10(2)23-14-6-4-12(5-7-14)17(22)21-18-20-16-11(3)8-13(19)9-15(16)24-18/h4-10H,1-3H3,(H,20,21,22)
• InChI Key: LSESOHYSFNYRIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N=C(S2)NC(=O)C3=CC=C(C=C3)OC(C)C)Cl
• Molecular Formula: C18H17ClN2O2S
• Molecular Weight: 360.9 g/mol

Description

The compound “N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-4-isopropoxybenzamide” is a complex organic molecule that contains several functional groups. It has a benzothiazole ring which is a heterocyclic compound, a common structure in various pharmaceutical drugs. The benzothiazole ring is substituted with a chlorine atom and a methyl group. The compound also contains an isopropoxy group and a benzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiazole ring, the isopropoxy group, and the benzamide group. These functional groups could potentially allow for various interactions and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzothiazole ring, the chlorine and methyl substituents, and the isopropoxybenzamide group. These groups could potentially participate in various chemical reactions.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic Activity

. This could potentially be applied in the development of new pain management drugs.

Anti-inflammatory Activity

. . Therefore, these compounds could be used in the treatment of various inflammatory diseases.

Antimicrobial Activity

. This could be useful in the development of new antibiotics or disinfectants.

Antifungal Activity

. This could lead to the development of new antifungal medications.

Antiviral Activity

. This could potentially be applied in the development of new antiviral drugs.

Diuretic Activity

. Diuretics help the body get rid of excess water and salt. They are often used to treat conditions like high blood pressure and heart failure.

Antitumor and Cytotoxic Activity

. This suggests that they could potentially be used in the development of new cancer treatments.

Future Directions

The future research directions for this compound could include further studies on its synthesis, reactivity, and potential applications. For example, if it shows promising biological activity, it could be studied further as a potential pharmaceutical drug.

Mechanism of Action

Target of Action

The primary target of N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-4-isopropoxybenzamide is Cyclooxygenase (COX) . COX is an enzyme that plays a crucial role in the inflammatory response. It catalyzes the conversion of arachidonic acid to prostaglandins, which are key mediators of inflammation .

Mode of Action

N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-4-isopropoxybenzamide interacts with its target, COX, by inhibiting its activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing the inflammatory response .

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting COX, it prevents the formation of prostaglandins from arachidonic acid . This results in a decrease in the inflammatory response, as prostaglandins are key mediators of inflammation .

Result of Action

The inhibition of COX by N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-4-isopropoxybenzamide leads to a reduction in the production of prostaglandins . This results in a decrease in inflammation, as prostaglandins are key mediators of the inflammatory response .